Ethyl 3-chloro-6-(2-chlorophenyl)pyridazine-4-carboxylate

• IUPAC Name: ethyl 3-chloro-6-(2-chlorophenyl)pyridazine-4-carboxylate
• InChI: InChI=1S/C13H10Cl2N2O2/c1-2-19-13(18)9-7-11(16-17-12(9)15)8-5-3-4-6-10(8)14/h3-7H,2H2,1H3
• InChI Key: ASYHVAGTFDJALE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=NN=C1Cl)C2=CC=CC=C2Cl
• Molecular Formula: C13H10Cl2N2O2
• Molecular Weight: 297.13 g/mol

Description

Pyridazine derivatives, such as imidazo[1,2-b]pyridazine derivatives, have been widely studied in drug molecules due to their good biological activity. They are diverse in variety and structure and show different biological activities and pharmacological properties.

Synthesis Analysis

While the specific synthesis process for “Ethyl 3-chloro-6-(2-chlorophenyl)pyridazine-4-carboxylate” is not available, similar compounds like ethyl 6-chloro-3-fluoroimidazo[1,2-b]pyridazine-2-carboxylate have been synthesized and characterized by spectroscopic techniques.

Molecular Structure Analysis

The molecular structure of similar compounds has been determined using X-ray diffraction (XRD) and density functional theory (DFT) calculations. The results from these methods were found to be consistent.

Chemical Reactions Analysis

The chemical reactions of similar compounds involve various processes, including inhibition of nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed using various techniques. For instance, the melting point of ethyl 2-(4-((1-(3-chloro-4-fluorophenyl)-1H-1,2,3-triazol-4-yl)methyl)piperazin-1-yl)-4-(4-methoxyphenyl)-6-methylpyrimidine-5-carboxylate was found to be 91–92°C.

Scientific Research Applications

Synthesis and Derivatives

Synthesis of Pyrazolo[3,4-c]pyridazine Derivatives : Ethyl 3-chloro-6-(4-chlorophenyl)-pyridazine-4-carboxylate was used in synthesizing new derivatives of pyrazolo[3,4-c]pyridazine. This process involved cyclization with nucleophilic reagents like hydrazine hydrate, resulting in compounds with confirmed structures through elemental and spectral analyses. The central nervous system effects of these derivatives were also explored (Zabska et al., 1998).

Thieno[2,3‐c]pyridazines and Related Heterocycles : The compound was involved in reactions leading to the synthesis of thieno[2,3-c]pyridazines and related heterocycles. These compounds, derived from ethyl 2,3-dihydro-5,6-diphenyl-3-thioxopyridazine-4-carboxylate, showed antibacterial and antifungal activities, highlighting their potential in pharmaceutical applications (Radwan & Bakhite, 1999).

Pyrrolo[2,3-c]pyridazines and Furo[2,3-c]pyridazines : Research into pyrrolo[2,3-c]pyridazines and furo[2,3-c]pyridazines derived from ethyl 5-amino-3,4-diphenyl-7H-pyrrolo[2,3-c]pyridazine-6-carboxylate and related compounds revealed the synthesis of diverse derivatives with potential for further chemical investigations and applications (Deeb et al., 1992).

Characterization and Molecular Structure

Crystal and Molecular Structure Analysis : Ethyl 5-(4-chlorophenyl)-3-methyl-1-phenyl-1H-pyrazole-4-carboxylate was synthesized and characterized through spectral analysis, with its structure confirmed by X-ray diffraction. This study also explored the molecular interactions and stability of the compound, providing insight into its chemical behavior and potential applications (Achutha et al., 2017).

Pharmacological Screening

Pharmacological Activity of Imidazo[1,2-b]pyridazine Derivatives : Ethyl 2-methylimidazo[1,2-b]pyridazine-3-carboxylates were synthesized and subjected to pharmacological screening to evaluate their anti-inflammatory, analgesic, and ulcerogenic actions. This research provides valuable information on the structure-activity relationships and potential therapeutic uses of these compounds (Abignente et al., 1992).

Mechanism of Action

The mechanism of action of similar compounds was observed through the inhibition of ER stress, apoptosis, and the NF-kB inflammatory pathway.

Future Directions

The future directions for the study of similar compounds involve the development of novel scaffolds of triazole-pyrimidine-based compounds as potential neuroprotective and anti-neuroinflammatory agents.